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Compound of Interest

Compound Name: Acid green 85

CAS No.: 12220-00-7

Cat. No.: B1172249

Get Quote

Diagnostic Phase: Identify Your "Green"
Before proceeding, we must distinguish between the two common "Green" acid stains used in

research. The troubleshooting steps differ significantly based on the chemical identity.
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Feature
Scenario A: Coomassie G-

250 (The "Green" Form)

Scenario B: Acid Green 85

(C.I. 61570)

Common Name
Bradford Reagent, Colloidal

Blue, "Coomassie Green"

Alizarin Cyanine Green F,

Cyanine Green

Application

Protein Quantification

(Bradford), SDS-PAGE

Staining

Histology (Counterstain),

Textile Engineering

Appearance

Reddish-brown (Liquid)

Green (Acidic)

Blue (Bound)

Dark Green Powder

Green Solution

Class Triarylmethane Anthraquinone

Precipitation Trigger
Incorrect Solubilization Order,

Age, Detergents

Hard Water (

), Cationic Surfactants, Cold

Shock

Note: In 90% of biochemical inquiries, "Green Stain Precipitation" refers to Scenario A

(Coomassie G-250) used in Bradford assays or colloidal gel stains. This guide prioritizes that

workflow but includes a specific module for true Acid Green 85 (Scenario B).

Scenario A: Coomassie G-250 (Bradford/Colloidal)
Troubleshooting
The "Green" tint of Coomassie G-250 in acidic solution is a metastable colloidal state. If it

precipitates, the dye has aggregated out of the colloid, rendering the concentration inaccurate.

Core Mechanism: The Hydrophobic Collapse
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Coomassie G-250 is highly hydrophobic. To exist in an aqueous, acidic solution (the "Green"

state), it requires a precise balance of alcohol (solvator) and acid (proton donor).

The Failure: If water is added before the dye is fully dissolved in alcohol, the hydrophobic

dye molecules stack together (Van der Waals forces) and form irreversible aggregates.

Interactive Troubleshooting Guide (Q&A)
Q1: "I just made the solution and it’s already cloudy/precipitating. Why?"

Cause:Incorrect Order of Addition. You likely added the acid or water to the dye powder too

early.

The Fix: You cannot redissolve this precipitate easily. You must restart.

Correct Protocol:

Dissolve Dye Powder in 95% Ethanol/Methanolcompletely (1 hour stirring).

Add Phosphoric Acid (85%) to the alcohol-dye mix.

Slowly add this mixture to Water while stirring.

Why? This maintains the solubility constant (

) prevents the "hydrophobic crash" that occurs if the dye touches water without alcohol
shielding.

Q2: "My Bradford reagent has a dark sediment at the bottom after 2 months. Is it spoiled?"

Cause:Colloidal Aging. Over time, G-250 naturally aggregates.

The Fix:Do NOT shake it.

The sediment is "dead" dye. The supernatant (liquid on top) usually retains the correct

spectral properties.

Action: Filter the solution through a Whatman #1 filter (or 0.45
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m). Re-blank your spectrophotometer. If the background Absorbance at 595nm is <0.05, it
is functional.

Q3: "I stored the stain in the fridge (4°C) and now it's a solid block."

Cause:Thermal Precipitation. The solubility of G-250 in phosphoric acid drops drastically

below 15°C.

The Fix: Warm to room temperature (25°C) and stir for 2 hours. If chunks remain, filter them

out. Always store Coomassie stains at Room Temperature (RT).

Q4: "My samples are precipitating immediately upon adding the dye."

Cause:Detergent Interference. High concentrations of SDS (>0.1%) or Triton X-100 shift the

dye's Critical Micelle Concentration (CMC), causing it to crash out with the protein.

The Fix: Dilute samples or use a "Detergent Compatible" (Bradford-compatible) formulation

which includes cyclodextrins to sequester the detergent.

Scenario B: Acid Green 85 (Anthraquinone)
Troubleshooting
If you are using C.I. 61570 (Alizarin Cyanine Green F) for histology or materials science:

Q1: "The dye precipitates when I mix it with tap water."

Cause:Hard Water Sensitivity. Anthraquinone dyes react with Calcium (

) and Magnesium (

) ions to form insoluble salts.

The Fix: Always use Deionized (DI) or Milli-Q water. If you must use tap water, add a

chelating agent like EDTA (0.01 M) to the buffer.

Q2: "The stain precipitates when used with a counterstain."

Cause:Ionic Incompatibility. Acid Green 85 is Anionic (Negatively charged).[1] If you mix it

with a Cationic (Positively charged) substance—such as a basic dye (Methylene Blue) or a
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cationic surfactant (CTAB)—they will neutralize each other and precipitate instantly.

The Fix: Stain sequentially, washing thoroughly with DI water between steps. Never mix

anionic and cationic dyes in the same bottle.

Visualizing the Solubility Workflow
The following diagram illustrates the critical "Order of Addition" for Coomassie G-250 to prevent

precipitation. This is the most common failure point.

Dye Powder
(Hydrophobic)

Step 1: Solubilize
Add 95% Ethanol

Step 3: Dilute
Add Water SLOWLY

Adding Water First

Dissolved?
Step 2: Acidify

Add 85% Phosphoric Acid
Yes (Clear Blue)

Precipitation
(Irreversible)

No (Particulates remain)

Stable Colloid
(Ready for Use)

Click to download full resolution via product page

Figure 1: The Critical Solubilization Pathway for Acid Green/Blue Dyes. Adding water before the

dye is fully solvated by alcohol/acid causes immediate hydrophobic aggregation.

Summary of Specifications & Limits
Parameter Coomassie G-250 Acid Green 85 (C.I. 61570)

Solvent Base Ethanol/Phosphoric Acid Water/Ethanol

Storage Temp 20°C - 25°C (Room Temp) Room Temp

Shelf Life ~12 Months (Filtered) ~24 Months (Dry)

Incompatible With SDS > 0.1%, Triton X-100
Cationic Surfactants,

ions

Rescue Method
Filter (0.45

m)
Warm + Chelation (EDTA)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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